Cas no 1211516-60-7 (6-Chloro-5-methylpyridazine-3-carboxylic acid)

• Product Name: 6-Chloro-5-methylpyridazine-3-carboxylic acid
• CAS No: 1211516-60-7
• MF: C₆H₅ClN₂O₂
• MW: 172.57
• CID: 5144943
• PubChem ID: 83635815
• Update Time: 2025-11-05

6-Chloro-5-methylpyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-methylpyridazine-3-carboxylic acid

• Inchi： 1S/C6H5ClN2O2/c1-3-2-4(6(10)11)8-9-5(3)7/h2H,1H3,(H,10,11)
• InChI Key： BDIKHDKHHMBAHX-UHFFFAOYSA-N
• SMILES： CC1C=C(N=NC=1Cl)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-Chloro-5-methylpyridazine-3-carboxylic acid

6-Chloro-5-methylpyridazine-3-carboxylic Acid: A Comprehensive Overview

The compound 6-Chloro-5-methylpyridazine-3-carboxylic acid (CAS No. 1211516-60-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridazine derivatives, which are known for their unique chemical properties and versatility in synthetic chemistry. The structure of 6-Chloro-5-methylpyridazine-3-carboxylic acid consists of a pyridazine ring substituted with a chlorine atom at position 6, a methyl group at position 5, and a carboxylic acid group at position 3. These substituents contribute to its distinctive chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-Chloro-5-methylpyridazine-3-carboxylic acid through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridazine ring. This method has been extensively studied in recent years, with researchers focusing on optimizing reaction conditions to enhance yield and purity. The synthesis of this compound is particularly challenging due to the steric hindrance introduced by the substituents on the pyridazine ring, but innovative strategies have been developed to overcome these limitations.

The chemical properties of 6-Chloro-5-methylpyridazine-3-carboxylic acid make it an attractive candidate for applications in pharmaceutical research. The carboxylic acid group at position 3 is highly reactive and can be readily converted into various functional derivatives, such as esters or amides, which are commonly found in drug molecules. Additionally, the presence of chlorine and methyl groups introduces electronic effects that can modulate the compound's interactions with biological systems. Recent studies have explored its potential as a lead compound in the development of new drugs targeting specific biological pathways, such as kinase inhibitors or receptor modulators.

In terms of physical properties, 6-Chloro-5-methylpyridazine-3-carboxylic acid exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding capabilities. This characteristic makes it suitable for use in thermally stable materials or as a precursor for high-performance polymers. Furthermore, its solubility in polar solvents facilitates its use in solution-based reactions, which is advantageous for large-scale production processes.

From an environmental perspective, the biodegradability and toxicity of 6-Chloro-5-methylpyridazine-3-carboxylic acid have been subjects of recent research interest. Studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its environmental impact and ensure sustainable practices during its production and application.

The demand for 6-Chloro-5-methylpyridazine-3-carboxylic acid continues to grow due to its diverse applications across multiple industries. Its role as an intermediate in pharmaceutical synthesis remains one of its most significant contributions, but emerging applications in materials science and agrochemicals are also being explored. Researchers are actively investigating ways to enhance its bioavailability and stability, which could pave the way for new therapeutic interventions.

In conclusion, 6-Chloro-5-methylpyridazine-3-carboxylic acid (CAS No. 1211516-60-7) stands out as a versatile compound with immense potential across various fields. Its unique chemical structure, coupled with advancements in synthetic methods and application research, positions it as a key player in modern chemistry and pharmacology. As ongoing studies uncover new insights into its properties and uses, this compound is poised to make even greater contributions to scientific progress.